![molecular formula C7H9NOS B3251168 2-Methoxy-3-(methylthio)pyridine CAS No. 207732-29-4](/img/structure/B3251168.png)
2-Methoxy-3-(methylthio)pyridine
Overview
Description
“2-Methoxy-3-(methylthio)pyridine” is a chemical compound with the CAS Number: 207732-29-4 . It has a molecular weight of 155.22 and its IUPAC name is this compound .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, it’s known that 2-methylpyridines can be produced using a simplified bench-top continuous flow setup . The reactions proceed with a high degree of selectivity, producing α-methylated pyridines in a much greener fashion than is possible using conventional batch reaction protocols .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H9NOS/c1-9-7-6 (10-2)4-3-5-8-7/h3-5H,1-2H3 . This code provides a standard way to encode the compound’s molecular structure.
Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It should be stored at a temperature between 2-8°C .
Scientific Research Applications
Chemical Synthesis and Structural Analysis
2-Methoxy-3-(methylthio)pyridine and its derivatives are extensively used in chemical synthesis and structural analysis. For instance, the synthesis and crystal structures of certain 2-chloromethyl-3,5-dimethyl-4-methoxy/ethoxy-pyridines and their methylsulphinyl derivatives have been well-documented. These compounds have shown interesting structural characteristics, including weak hydrogen-bonding interactions and diverse crystallographic properties (Ma et al., 2018). Furthermore, the synthesis of 5-substituted 6-(alkylthio)-2-methoxy-2,3-dihydropyridines has demonstrated a new approach to the pyridine ring, expanding the utility of such derivatives in various chemical synthesis contexts (Nedolya et al., 2002).
Catalysis and Ligand Development
The compound and its derivatives have found applications in catalysis and ligand development. Copper(II) mediated C–H methylthiolation of 2-phenyl pyridines using dimethyl sulfoxide and an amino acid ligand has been reported, demonstrating a new protocol in the field of catalysis (Xiao et al., 2019). Moreover, pyridines substituted with different elements, including 2-methoxy derivatives, have been synthesized and characterized, highlighting their potential as versatile building blocks in catalytic processes and ligand synthesis (Kieseritzky & Lindström, 2010).
Quantum Chemical Studies and Corrosion Inhibition
Quantum chemical studies have been performed on substituted pyridine derivatives, including 2-methoxy and methylthio variants. These studies have provided insights into the acidity–basicity behaviors of these compounds, further enhancing our understanding of their chemical properties and potential applications in different scientific fields (Öǧretir et al., 2006). Additionally, certain pyridine derivatives have demonstrated significant potential as corrosion inhibitors for mild steel in acidic environments, indicating the practical applications of these compounds in industrial settings (Ansari et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, the compound interacts with a metal catalyst, typically palladium .
Mode of Action
In the context of SM cross-coupling reactions, 2-Methoxy-3-(methylthio)pyridine would participate in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
In the context of sm cross-coupling reactions, the compound would be involved in the formation of carbon-carbon bonds . This process is crucial in organic synthesis, allowing for the creation of complex molecules from simpler precursors .
Pharmacokinetics
The compound’s molecular weight (15522 g/mol) and solid physical form could potentially influence its bioavailability.
Result of Action
In the context of sm cross-coupling reactions, the compound would contribute to the formation of new carbon-carbon bonds . This could potentially lead to the synthesis of complex organic molecules.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the success of SM cross-coupling reactions, in which the compound might participate, originates from a combination of exceptionally mild and functional group tolerant reaction conditions . The stability of the compound, which is generally environmentally benign, also plays a crucial role .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-Methoxy-3-(methylthio)pyridine are not well-studied. Pyridine derivatives are known to interact with various enzymes, proteins, and other biomolecules. The nature of these interactions depends on the specific functional groups attached to the pyridine ring. In the case of this compound, the methoxy and methylthio groups may influence its biochemical interactions .
Cellular Effects
Pyridine derivatives can influence cell function in various ways, including impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been reported. Such studies could provide valuable information about any threshold effects, as well as any toxic or adverse effects at high doses .
Transport and Distribution
Future studies could investigate any transporters or binding proteins it interacts with, as well as any effects on its localization or accumulation .
Properties
IUPAC Name |
2-methoxy-3-methylsulfanylpyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NOS/c1-9-7-6(10-2)4-3-5-8-7/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBQJTCPENUHFQG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=N1)SC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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